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Compound of Interest

Compound Name: PBA-1105

Cat. No.: B15605715 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions for PBA-1105, an autophagy-targeting chimera (AUTOTAC). Adherence to

these guidelines is crucial for ensuring the compound's stability and activity in experimental

settings.

Introduction to PBA-1105
PBA-1105 is a novel AUTOTAC designed to induce the degradation of misfolded proteins by

hijacking the autophagy pathway.[1] It functions by selectively binding to the exposed

hydrophobic regions of these proteins and concurrently inducing the self-oligomerization of the

p62 autophagy receptor.[2][3] This action facilitates the sequestration and subsequent

degradation of the target protein aggregates via the autophagic-lysosomal system.[4][5]

Chemical and Physical Properties
A summary of the key chemical and physical properties of PBA-1105 is presented in the table

below.
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Property Value Reference

Molecular Formula C39H48N2O6 [2][3]

Molecular Weight 640.81 g/mol [2][6]

CAS Number 2410081-56-8 [2][3]

Appearance Colorless to light yellow liquid [2]

Purity >98% (batch-specific) [7]

Preparation of PBA-1105 Stock Solutions
3.1. Materials Required:

PBA-1105 powder

Dimethyl sulfoxide (DMSO), anhydrous (hygroscopic)

Sterile, nuclease-free microcentrifuge tubes

Calibrated pipettes and sterile tips

Vortex mixer

Ultrasonic bath (recommended)

3.2. Protocol for Reconstitution:

It is highly recommended to use newly opened, anhydrous DMSO for reconstitution, as the

compound's solubility can be significantly impacted by moisture.[2]

Equilibrate: Allow the vial of PBA-1105 powder to equilibrate to room temperature for at least

1 hour before opening.[8]

Solvent Addition: Add the calculated volume of DMSO to the vial to achieve the desired stock

concentration. For example, to prepare a 10 mM stock solution, add the volumes of DMSO

as indicated in the table below.
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Dissolution: Vortex the solution thoroughly to dissolve the compound. If necessary, use an

ultrasonic bath to aid dissolution.[2]

Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes to minimize freeze-thaw cycles.

3.3. Stock Solution Concentration Guidelines:

The following table provides the required mass of PBA-1105 and volume of DMSO to prepare

common stock solution concentrations.

Desired Stock
Concentration

Mass of PBA-1105 Volume of DMSO to Add

1 mM 1 mg 1.5605 mL

5 mM 1 mg 0.3121 mL

10 mM 1 mg 0.1561 mL

1 mM 5 mg 7.8026 mL

5 mM 5 mg 1.5605 mL

10 mM 5 mg 0.7803 mL

Calculations are based on a molecular weight of 640.81 g/mol . Adjustments may be necessary

based on the batch-specific molecular weight and purity provided on the certificate of analysis.

Storage and Stability
Proper storage is critical to maintain the integrity and activity of PBA-1105 solutions.
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Solution Type
Storage
Temperature

Stability Period Reference

PBA-1105 Powder -20°C 3 years [2]

4°C 2 years [2]

PBA-1105 in DMSO -80°C 6 months [1][2]

-20°C 1 month [1][2]

Note: To prevent degradation, it is crucial to store aliquots in tightly sealed vials.[8]

Experimental Considerations
PBA-1105 has been shown to be effective in both in vitro and in vivo models.

In Vitro Applications: For cell-based assays, PBA-1105 induces the autophagic degradation

of misfolded proteins at nanomolar concentrations, typically in the range of 0.1-10 µM for a

24-hour treatment period.[1] A hook effect has been observed at higher concentrations.[1]

In Vivo Applications: In mouse models of tauopathies, PBA-1105 has been administered via

intraperitoneal injection at dosages of 20-50 mg/kg.[1][2] For such studies, the compound

can be formulated in a vehicle such as PBS containing 30% polyethylene glycol (PEG).[2]

Mechanism of Action: Signaling Pathway
The following diagram illustrates the proposed mechanism of action for PBA-1105 in promoting

the degradation of misfolded proteins via the autophagy pathway.
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Caption: Mechanism of PBA-1105-induced protein degradation.

Experimental Workflow Example
The diagram below outlines a general workflow for an in vitro experiment to assess the efficacy

of PBA-1105.
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Caption: General workflow for in vitro PBA-1105 experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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